Cas no 889944-81-4 (1-Benzylpyrrolidine-3-carboxylic acid methylamide)

• Product Name: 1-Benzylpyrrolidine-3-carboxylic acid methylamide
• CAS No: 889944-81-4
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD07776815
• CID: 3140100
• PubChem ID: 42614388
• Update Time: 2025-06-08

1-Benzylpyrrolidine-3-carboxylic acid methylamide Chemical and Physical Properties

Names and Identifiers

• 1-Benzylpyrrolidine-3-carboxylic acid methylamide
• SCHEMBL3440340
• DB-111216
• 1-Benzylpyrrolidine-3-carboxylicacidmethylamide
• 1-benzyl-N-methylpyrrolidine-3-carboxamide
• B65119
• MFCD07776815
• 889944-81-4

• MDL： MFCD07776815
• Inchi： 1S/C13H18N2O/c1-14-13(16)12-7-8-15(10-12)9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3,(H,14,16)
• InChI Key： FXFVVDRBBMRQTI-UHFFFAOYSA-N
• SMILES： O=C(C1CN(CC2C=CC=CC=2)CC1)NC

Computed Properties

• Exact Mass: 218.141913202Da
• Monoisotopic Mass: 218.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-Benzylpyrrolidine-3-carboxylic acid methylamide

Introduction to 1-Benzylpyrrolidine-3-carboxylic acid methylamide (CAS No. 889944-81-4)

1-Benzylpyrrolidine-3-carboxylic acid methylamide, identified by the chemical compound code CAS No. 889944-81-4, is a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of benzylpyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this compound, featuring a benzyl group attached to a pyrrolidine ring with a carboxylic acid methylamide substituent, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis and characterization of 1-Benzylpyrrolidine-3-carboxylic acid methylamide involve meticulous attention to detail to ensure high purity and yield, which are critical for subsequent pharmacological studies. Advanced synthetic methodologies, such as multi-step organic reactions involving nucleophilic substitutions, cyclizations, and condensations, are typically employed to construct the desired molecular structure. The use of high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential analytical techniques for confirming the structural integrity and purity of the compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including neurological disorders, infectious diseases, and cancer. 1-Benzylpyrrolidine-3-carboxylic acid methylamide has emerged as a promising candidate in this context due to its ability to interact with specific biological targets. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes. Such findings have prompted further investigation into its pharmacological profile and potential clinical applications.

The biological activity of 1-Benzylpyrrolidine-3-carboxylic acid methylamide is often evaluated through in vitro and in vivo assays. These studies aim to assess its efficacy, selectivity, toxicity, and pharmacokinetic properties. In vitro assays typically involve testing the compound's interaction with isolated enzymes or cell lines to determine its binding affinity and functional effects. In vivo studies, on the other hand, provide insights into how the compound behaves within a living organism, offering a more comprehensive understanding of its therapeutic potential.

One of the most intriguing aspects of 1-Benzylpyrrolidine-3-carboxylic acid methylamide is its structural versatility. The presence of the benzyl group and the carboxylic acid methylamide moiety allows for diverse chemical modifications, enabling chemists to tailor the molecule's properties for specific applications. For example, derivatization of these functional groups can enhance solubility, improve bioavailability, or modulate metabolic stability. Such flexibility makes this compound an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological effects.

Recent advancements in computational chemistry have also played a pivotal role in the study of 1-Benzylpyrrolidine-3-carboxylic acid methylamide. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, allow researchers to predict how the compound interacts with biological targets at an atomic level. These computational approaches can accelerate the drug discovery process by identifying promising candidates for further experimental validation and by providing insights into the mechanisms of action.

The pharmaceutical industry has shown particular interest in 1-Benzylpyrrolidine-3-carboxylic acid methylamide due to its potential as a lead compound for new drugs. Companies are investing significant resources into exploring its therapeutic applications through preclinical and clinical trials. These trials aim to evaluate the safety and efficacy of the compound in treating various conditions. Preliminary results from ongoing studies suggest that 1-Benzylpyrrolidine-3-carboxylic acid methylamide may have significant benefits in areas such as pain management, neuroprotection, and anti-inflammatory therapy.

As research continues to unfold, the understanding of 1-Benzylpyrrolidine-3-carboxylic acid methylamide will undoubtedly expand. New synthetic routes may be developed to improve production efficiency, while additional biological assays could uncover novel mechanisms of action. The integration of traditional wet chemistry with cutting-edge computational methods will further enhance our ability to harness this compound's potential for therapeutic purposes.

In conclusion,1-Benzylpyrrolidine-3-carboxylic acid methylamide (CAS No. 889944-81-4) represents a fascinating area of study within pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for new medicines. As research progresses，this compound is poised to contribute significantly to advancements in drug development，offering hope for improved treatments across various medical conditions.